Cas no 2228351-97-9 (5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2228351-97-9
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 5783671
• PubChem ID: 165706966
• Update Time: 2025-06-12

5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228351-97-9
• EN300-1975198
• 5-(4-chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid
• 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H8ClNO3/c1-6-4-7(12)2-3-8(6)10-9(11(14)15)5-13-16-10/h2-5H,1H3,(H,14,15)
• InChI Key： HCNUUCNQXDQORL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=C(C(=O)O)C=NO2)=C(C)C=1

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid

Exploring the Properties and Applications of 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228351-97-9)

The compound 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2228351-97-9) is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole ring coupled with a 4-chloro-2-methylphenyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for heterocyclic compounds like 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid has surged due to their versatility in medicinal chemistry. The oxazole moiety, in particular, is known for its role in enhancing molecular interactions with biological targets, a topic frequently searched in AI-driven drug design platforms. This compound’s carboxylic acid functionality further allows for derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties—a hot topic in high-throughput screening methodologies.

From an industrial perspective, CAS 2228351-97-9 is often discussed in forums focusing on green chemistry and cost-effective synthesis. Optimizing its production to reduce waste and energy consumption resonates with the global push toward environmentally friendly manufacturing. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, addressing common user queries about compound purity verification in peer-reviewed studies.

The agrochemical sector also explores 5-(4-Chloro-2-methylphenyl)-1,2-oxazole-4-carboxylic acid for its potential herbicidal or fungicidal activity. With rising interest in resistance management and low-toxicity pesticides, this compound’s structural features could inspire next-generation solutions. Patent databases reveal growing filings related to its analogs, highlighting its commercial relevance in intellectual property discussions.

In summary, CAS 2228351-97-9 exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span pharmaceutical intermediates, agrochemical development, and material science, making it a subject of ongoing research and investment. As scientists continue to unravel its potential, this compound remains a key player in addressing challenges like drug resistance and sustainable crop yields—topics dominating academic and industrial discourse today.